Chol-5-en-24-al-3(beta)-ol

• CAS No.: 27460-33-9
• Product Name: Chol-5-en-24-al-3(beta)-ol
• Molecular Formula: C₂₄H₃₈O₂
• Molecular Weight: 358.6 g/mol
• IUPAC Name: (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanal
• Standard InChI: InChI=1S/C24H38O2/c1-16(5-4-14-25)20-8-9-21-19-7-6-17-15-18(26)10-12-23(17,2)22(19)11-13-24(20,21)3/h6,14,16,18-22,26H,4-5,7-13,15H2,1-3H3/t16-,18+,19+,20-,21+,22+,23+,24-/m1/s1
• Standard InChIKey: GKTDPIQLKVFPBU-OLSVQSNTSA-N
• Isomeric SMILES: C[C@H](CCC=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C
• SMILES: CC(CCC=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
• Canonical SMILES: CC(CCC=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
• Description: Chol-5-en-24-al-3β-ol is a steroid compound (Vitamin D3 derivative) extracted from patent US 4354972 A, Compound IX.
• Reference: [1]. Kaiser, Emil T. Synthesis of steroids. US 4354972.[2]. Ikekawa, Nobuo. Vitamin D3 derivatives. EP0205285A1.
• PubChem Compound: 10594587
• Last Modified: Nov 11 2021